3-Chloro-2-(cyclopropylmethoxy)-5-ethylbenzaldehyde
Overview
Description
“3-Chloro-2-(cyclopropylmethoxy)-5-ethylbenzaldehyde” is a chemical compound that belongs to the class of organic compounds known as benzaldehydes . These are organic compounds containing the group -CHO at the ortho- position to a benzene ring .
Molecular Structure Analysis
The molecular structure of “3-Chloro-2-(cyclopropylmethoxy)-5-ethylbenzaldehyde” would likely consist of a benzene ring substituted with a chloro group, an ethyl group, and an aldehyde group. The exact structure would depend on the positions of these substituents .Chemical Reactions Analysis
Again, while specific reactions involving “3-Chloro-2-(cyclopropylmethoxy)-5-ethylbenzaldehyde” are not available, compounds with similar structures are known to undergo a variety of chemical reactions. For example, the aldehyde group (-CHO) is often involved in condensation reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-Chloro-2-(cyclopropylmethoxy)-5-ethylbenzaldehyde” would depend on its exact molecular structure. Factors such as polarity, molecular weight, and functional groups all influence a compound’s properties .Scientific Research Applications
Synthesis of Schiff-base Macrocyclic Complexes : A study by Chen et al. (2014) discusses the synthesis of novel pendant-armed dialdehydes used to prepare Schiff-base macrocyclic complexes. Although not directly using 3-Chloro-2-(cyclopropylmethoxy)-5-ethylbenzaldehyde, this research illustrates the potential of similar compounds in forming complex chemical structures, useful in materials science and coordination chemistry (Chen, Zhang, Jin, & Huang, 2014).
Synthesis of Pharmaceutical Impurities : Research by Zhang et al. (2014) outlines a synthetic method for an impurity found in crude Roflumilast, starting from 3,4-dihydroxybenzaldehyde. This process, involving alkylation, oxidation, and other reactions, showcases the chemical transformations that similar compounds can undergo, which is significant in pharmaceutical research and development (Zhang, Lin, Li, Dong, Chen, & Wang, 2014).
Crystal Structure Analysis : A study by Thippeswamy et al. (2011) focuses on the synthesis and characterization of a compound using benzaldehyde solutions, which are structurally related to 3-Chloro-2-(cyclopropylmethoxy)-5-ethylbenzaldehyde. This kind of research is crucial for understanding the molecular structures and properties of similar compounds (Thippeswamy, Vijaykumar, Prasad, Jayashree, Lakshminarayana, Sridhar, & Prasad, 2011).
Application in Organic Synthesis : Werner et al. (1994) described the synthesis of various organic compounds using 3-Chloro-2-ethoxycarbonyl crotonic aldehyde. The study highlights the versatility of similar compounds in synthesizing complex organic molecules, which is relevant in organic chemistry and material science (Werner, Greif, Pulst, & Weissenfels, 1994).
Antioxidant Activity Testing : Rijal et al. (2022) synthesized derivatives from halogenated vanillin and tested their antioxidant activity. This research underscores the potential of similar compounds in biological and pharmacological applications (Rijal, Haryadi, & Anwar, 2022).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-chloro-2-(cyclopropylmethoxy)-5-ethylbenzaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15ClO2/c1-2-9-5-11(7-15)13(12(14)6-9)16-8-10-3-4-10/h5-7,10H,2-4,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WXYULSVTOFLTHI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=C(C(=C1)Cl)OCC2CC2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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